1-[(5-bromo-2-thienyl)sulfonyl]-4-methylpiperazine hydrochloride

• IUPAC Name: 1-(5-bromothiophen-2-yl)sulfonyl-4-methylpiperazine;hydrochloride
• InChI: InChI=1S/C9H13BrN2O2S2.ClH/c1-11-4-6-12(7-5-11)16(13,14)9-3-2-8(10)15-9;/h2-3H,4-7H2,1H3;1H
• InChI Key: SNRZVPJTGFYDJC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC=C(S2)Br.Cl
• Molecular Formula: C9H14BrClN2O2S2
• Molecular Weight: 361.7 g/mol

Description

1-[(5-bromo-2-thienyl)sulfonyl]-4-methylpiperazine hydrochloride, also known as BTS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BTS is a sulfonamide derivative that is primarily used as a research tool to study the function and regulation of ion channels and transporters.

Mechanism of Action

1-[(5-bromo-2-thienyl)sulfonyl]-4-methylpiperazine hydrochloride exerts its effects by binding to specific sites on ion channels and transporters, thereby modulating their activity. It has been shown to interact with the pore-forming region of ion channels and alter their conductance properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of ion channel activity, the regulation of neurotransmitter release, and the modulation of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[(5-bromo-2-thienyl)sulfonyl]-4-methylpiperazine hydrochloride in lab experiments is its ability to selectively modulate the activity of specific ion channels and transporters. This allows researchers to study the function and regulation of these channels in a more precise manner. However, one limitation of this compound is that it may have off-target effects on other ion channels and transporters, which may complicate the interpretation of results.

Future Directions

There are several future directions for research involving 1-[(5-bromo-2-thienyl)sulfonyl]-4-methylpiperazine hydrochloride, including:
1. Investigating the role of this compound in the regulation of ion channel function in various disease states, such as epilepsy, cardiac arrhythmias, and cancer.
2. Developing new derivatives of this compound that have improved selectivity and potency for specific ion channels and transporters.
3. Studying the effects of this compound on other cellular processes, such as intracellular signaling pathways and gene expression.
4. Exploring the potential therapeutic applications of this compound in various diseases and disorders.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It has been shown to modulate the activity of various ion channels and transporters and has several advantages and limitations for lab experiments. There are several future directions for research involving this compound, including investigating its role in disease states and developing new derivatives with improved selectivity and potency.

Scientific Research Applications

1-[(5-bromo-2-thienyl)sulfonyl]-4-methylpiperazine hydrochloride has been widely used in scientific research as a tool to study the function and regulation of ion channels and transporters. It has been shown to modulate the activity of various ion channels, including the voltage-gated potassium channels, calcium-activated potassium channels, and chloride channels.